1-methyl-5-nitro-2(1H)-pyridinone
Cat. No. B187757
M. Wt: 154.12 g/mol
InChI Key: FZYSOPYUSSFGAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:12][CH2:13][O:14][C:15](=[O:16])[CH3:17].[CH3:18][CH2:19][OH:20].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][c:7](=[O:11])[n:8]([CH3:10])[cH:9]1>>[NH2:1][c:4]1[cH:5][cH:6][c:7](=[O:11])[n:8]([CH3:10])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCOC(C)=O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cn1cc([N+](=O)[O-])ccc1=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
Cn1cc(N)ccc1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
